4-amino-5-methoxy-N,2-dimethylbenzenesulfonamide

• IUPAC Name: 4-amino-5-methoxy-N,2-dimethylbenzenesulfonamide
• InChI: InChI=1S/C9H14N2O3S/c1-6-4-7(10)8(14-3)5-9(6)15(12,13)11-2/h4-5,11H,10H2,1-3H3
• InChI Key: GWSQAGVGSHXRJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)NC)OC)N
• Molecular Formula: C9H14N2O3S
• DSSTOX Substance ID: DTXSID0068496
• Molecular Weight: 230.29 g/mol
• CAS RN: 49564-57-0

Description

4-amino-5-methoxy-N,2-dimethylbenzenesulfonamide (AMDMBS) is a synthetic sulfonamide compound that has been studied for its potential applications in a variety of scientific and industrial settings. It is a white crystalline solid that is soluble in water and has a melting point of about 120-130°C. AMDMBS has been used in a range of research applications including drug delivery, enzyme inhibition, and protein binding. In addition, AMDMBS has been studied for its potential use in the development of novel therapeutic agents.

Scientific Research Applications

Pharmacological Applications

Serotonin Receptor Antagonists : Compounds related to 4-amino-5-methoxy-N,2-dimethylbenzenesulfonamide have been studied for their role as serotonin 5-HT(6) receptor antagonists. These compounds, identified by groups such as Roche and SmithKline Beecham, have shown potential in improving retention performance and cognition, though results are subject to interpretation. The improvements in cognitive functions suggest a promising avenue for treating learning and memory disorders (Russell & Dias, 2002).

Sustainable Chemical Production : The conversion of plant biomass into valuable chemicals has seen the use of furan derivatives, which are pivotal in developing sustainable polymers, fuels, and other materials. Research into these applications underscores the role of chemical compounds derived from biomass in replacing non-renewable hydrocarbon sources, highlighting a crucial shift towards green chemistry (Chernyshev, Kravchenko, & Ananikov, 2017).

Chemical Synthesis and Industrial Applications

Synthetic Processes : Innovations in synthetic chemistry have led to the development of cyclic compounds containing aminobenzenesulfonamide. These advancements are significant for producing pharmaceuticals and functional molecules, demonstrating the versatility of sulfonamide derivatives in organic syntheses and industrial applications. The work of Kyosuke Kaneda (2020) exemplifies this area of research, presenting novel methods for creating polyheterocyclic compounds and multifunctional cycloalkyne agents (Kaneda, 2020).

Advanced Oxidation Processes

Environmental Remediation : The degradation of recalcitrant compounds in water through advanced oxidation processes (AOPs) highlights another application area. Research into the treatment of acetaminophen (ACT) with AOPs provides insights into the kinetics, mechanisms, and by-products of such processes, underscoring the importance of environmentally friendly degradation pathways for pharmaceuticals and other persistent organic pollutants (Qutob, Hussein, Alamry, & Rafatullah, 2022).

Biochemical Analysis

Biochemical Properties

4-Amino-5-methoxy-N,2-dimethylbenzenesulfonamide plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to inhibit certain sulfonamide-sensitive enzymes, which are crucial in metabolic pathways. The interaction typically involves the binding of this compound to the active site of the enzyme, thereby blocking substrate access and inhibiting enzyme activity .

Cellular Effects

The effects of this compound on cells are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, in certain cell types, this compound can alter the expression of genes involved in the cell cycle, leading to changes in cell proliferation and apoptosis. Additionally, it affects cellular metabolism by inhibiting enzymes involved in key metabolic pathways, thereby altering the cellular energy balance .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can act as an enzyme inhibitor, binding to the active site of enzymes and preventing substrate binding. This inhibition can lead to a decrease in the activity of the enzyme, affecting various biochemical pathways. Furthermore, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the transcriptional activity of target genes .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light or high temperatures. Long-term exposure to this compound in in vitro or in vivo studies has revealed potential cumulative effects on cellular function, including sustained inhibition of enzyme activity and prolonged changes in gene expression .

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with dosage. At low doses, it may exhibit minimal effects, while higher doses can lead to significant biochemical and physiological changes. Threshold effects have been observed, where a certain dosage is required to elicit a measurable response. At high doses, toxic or adverse effects, such as organ damage or metabolic disturbances, have been reported .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as sulfonamide-sensitive enzymes, which play a role in the synthesis and degradation of various biomolecules. The compound can act as a competitive inhibitor, binding to the active site of these enzymes and preventing the normal substrate from binding. This inhibition can disrupt normal metabolic processes, leading to alterations in the levels of key metabolites .